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Compound of Interest

Compound Name: 4-Fluorobenzhydrazide

Cat. No.: B1293378

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Fluorobenzhydrazide (C7H7FN20), a compound of interest in medicinal chemistry and drug
development. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data, presented in a clear and accessible format for

researchers.

Spectroscopic Data Summary

The empirical formula for 4-Fluorobenzhydrazide is C7H7FN20, and its molecular weight is
154.14 g/mol .[1] The structural and spectral data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The *H
and 13C NMR data for 4-Fluorobenzhydrazide are presented below.

Table 1: *H NMR Spectroscopic Data of 4-Fluorobenzhydrazide
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
9.85 S 1H -NH-
7.86 dd 2H Ar-H (ortho to C=0)
7.25 t 2H Ar-H (ortho to F)
4.46 S 2H -NH:2

Solvent: DMSO-ds, Instrument: 400 MHz NMR Spectrometer

Table 2: 13C NMR Spectroscopic Data of 4-Fluorobenzhydrazide

Chemical Shift (8) ppm Assighment
166.7 C=0

164.2 (d, J = 248 Hz) C-F

132.5(d, J =9 Hz) Ar-C (ortho to C=0)
127.8 Ar-C (ipso)

116.0 (d, J =22 Hz) Ar-C (ortho to F)

Solvent: DMSO-ds, Instrument: 100 MHz NMR Spectrometer. Note: Precise peak assignments
may require further 2D NMR experiments.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The
characteristic IR absorption bands for 4-Fluorobenzhydrazide are listed below.

Table 3: FT-IR Spectroscopic Data of 4-Fluorobenzhydrazide
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Wavenumber (cm~?)

Intensity

Assignment

3300 - 3100 Strong, Broad N-H stretching (hydrazide)
3050 Medium Aromatic C-H stretching

1650 Strong C=0 stretching (Amide )
1600, 1500 Medium C=C stretching (aromatic ring)
1250 Strong C-F stretching

850 Strong p-disubstituted benzene C-H

bend

Technique: KBr pellet

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.

Table 4: Mass Spectrometry Data of 4-Fluorobenzhydrazide

m/z Relative Abundance (%) Assighment

154 High [M]* (Molecular ion)
123 High [M - NHNHz]*

95 High [CeHaF]*

75 Medium [CeHs]*

lonization Method: Electron lonization (EI)

Experimental Protocols

The following sections provide detailed methodologies for the spectroscopic analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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2.1.1. *H NMR Spectroscopy

A solution of 4-Fluorobenzhydrazide (approximately 5-10 mg) was prepared in deuterated
dimethyl sulfoxide (DMSO-de, 0.5 mL). The spectrum was recorded on a 400 MHz NMR
spectrometer. The chemical shifts are reported in parts per million (ppm) relative to
tetramethylsilane (TMS) as an internal standard (6 0.00).

2.1.2. 13C NMR Spectroscopy

A solution of 4-Fluorobenzhydrazide (approximately 20-30 mg) was prepared in deuterated
dimethyl sulfoxide (DMSO-de, 0.5 mL). The spectrum was recorded on a 100 MHz NMR
spectrometer with proton decoupling. The chemical shifts are reported in parts per million
(ppm) relative to the solvent peak (DMSO-ds at & 39.52).

Infrared (IR) Spectroscopy

The FT-IR spectrum was obtained using the KBr pellet technique.[2][3][4][5] A small amount of
4-Fluorobenzhydrazide (1-2 mg) was intimately mixed and ground with spectroscopic grade
potassium bromide (KBr, approximately 100-200 mg). The fine powder was then compressed in
a die under high pressure to form a transparent pellet. The spectrum was recorded using a
Bruker Tensor 27 FT-IR spectrometer.[1][6]

Mass Spectrometry (MS)

The mass spectrum was obtained using a gas chromatograph coupled with a mass
spectrometer (GC-MS) with an electron ionization (El) source. A dilute solution of 4-
Fluorobenzhydrazide was prepared in a volatile organic solvent like methanol or
dichloromethane.[7][8] The sample was injected into the GC, where it was vaporized and
separated on a capillary column before entering the mass spectrometer. The mass spectrum
was recorded, showing the molecular ion and characteristic fragment ions.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic characterization of
a chemical compound like 4-Fluorobenzhydrazide.
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Caption: General workflow for the spectroscopic analysis of 4-Fluorobenzhydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 4-Fluorobenzhydrazide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293378#spectroscopic-data-of-4-
fluorobenzhydrazide-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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